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Compound of Interest

Compound Name: 2-trans-6-cis-Dodecadienal

CAS No.: 21662-13-5

Cat. No.: B1609433

Get Quote

Executive Summary
(2E,6Z)-Dodecadienal (CAS: 21662-13-5) is a conjugated di-unsaturated aldehyde utilized in

the chemical communication systems of specific Coleoptera species, most notably the burying

beetle Nicrophorus interruptus. Distinct from its role as a "melon-note" flavor agent in the

fragrance industry, its biological activity in chemical ecology is defined by high-affinity binding to

specific olfactory receptors (ORs), mediating aggregation and mating behaviors.

For researchers in drug development and agrochemistry, this compound serves as a model

ligand for studying stereoselective receptor activation and lipid peroxidation signaling, as its 4-

hydroxy derivative (4-HDDE) acts as a PPAR

agonist in mammalian cells.
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Property Specification

IUPAC Name (2E,6Z)-dodeca-2,6-dienal

Common Name 2-trans-6-cis-Dodecadienal

Molecular Formula

C

H

O

Molecular Weight 180.29 g/mol

Appearance Colorless to pale yellow liquid

Odor Profile
Fatty, green, violet-leaf, melon, chicken-fat

nuances

LogP ~3.8 (High lipophilicity)

Stability

Susceptible to auto-oxidation (aldehyde to acid)

and polymerization; requires storage at -20°C

under Argon.

Comparative Bioactivity Analysis
This section objectively compares (2E,6Z)-dodecadienal against structural analogs and

functional competitors to highlight the critical role of geometric isomerism in bioactivity.

Pheromone Activity vs. Structural Analogs
In Nicrophorus species, the specificity of the olfactory response is dictated by the chain length

and the geometry of the double bonds.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1609433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Structure
Activity in N.[1][2]
[3][4][5][6][7][8]
interruptus

Cross-Reactivity

(2E,6Z)-Dodecadienal C12, High (Primary Ligand)
Low. Specific

aggregation signal.

(2E)-Dodecenal C12, Low / Inactive

Acts as a general

"green" leaf volatile;

lacks specific

pheromonal valence.

(2E,6Z)-Nonadienal C9, Inactive

"Violet Leaf

Aldehyde." Potent in

other species (e.g.,

Cucumber beetle) but

chain length mismatch

prevents receptor fit in

Nicrophorus.

Methyl Geranate Terpenoid Ester Moderate (Synergist)

Common in related N.

vespilloides; acts as a

co-attractant but

utilizes a different

receptor pathway.

Mammalian Bioactivity (Toxicological & Signaling
Context)
Unlike many insect pheromones which are inert in mammals, (2E,6Z)-dodecadienal derivatives

are bioactive.

Insect Pathway: Ligand

Pheromone Binding Protein (PBP)

OR

Signal.
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Mammalian Pathway: Lipid Peroxidation

4-HDDE

Covalent adduction to Hsp70/90 or activation of PPAR

.

Insight: 4-HDDE is more reactive than 4-HNE (4-hydroxynonenal) due to the extra double

bond, making it a potent marker of oxidative stress.

Mechanism of Action: Signal Transduction Pathway
The following diagram illustrates the parallel pathways of (2E,6Z)-dodecadienal in insect

olfaction versus mammalian signaling.
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Figure 1: Dual bioactivity pathways. Top (Green): Pheromone signaling in insects. Bottom

(Red): Oxidative stress signaling in mammals.
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Experimental Protocols
To validate the activity of (2E,6Z)-dodecadienal, the following self-validating protocols are

recommended.

Protocol A: GC-EAD (Electroantennographic Detection)
Objective: Determine if the insect antenna possesses specific receptors for the compound.

Preparation:

Excise the antenna of a sexually mature Nicrophorus beetle.

Mount between two glass capillary electrodes filled with Ringer’s solution (7.5 g NaCl, 0.35

g KCl, 0.21 g CaCl

per liter).

Stimulus Delivery:

Inject 10 µL of (2E,6Z)-dodecadienal (diluted in hexane from

to

ng/µL) onto a filter paper strip in a glass cartridge.

Use a continuous humidified air stream (1 L/min) over the antenna.

Deliver a 0.5s puff of the stimulus into the air stream.

Data Acquisition:

Amplify the signal (100x) using a high-impedance DC amplifier.

Validation: Use (2E)-hexenal as a positive control (general green leaf volatile) and pure

hexane as a negative control.

Success Criteria: A depolarization amplitude >2x the noise floor, significantly higher than

the hexane control.
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Protocol B: Y-Tube Olfactometer Bioassay
Objective: Quantify behavioral attraction.

Setup: Use a glass Y-tube (stem 20 cm, arms 15 cm) inclined at 30°.

Airflow: Filtered air at 200 mL/min per arm.

Odor Source:

Arm A: 10 µg (2E,6Z)-dodecadienal on filter paper.

Arm B: Solvent control (Hexane).

Procedure:

Introduce one beetle at the base of the stem.

Record "Choice" when the beetle crosses 5 cm into an arm and stays for >15s.

Run 30 replicates, rotating the Y-tube every 5 trials to eliminate lighting bias.

Analysis: Analyze data using a Chi-square test (

) against a 50:50 null hypothesis.

Synthesis & Workflow Visualization
For drug development professionals synthesizing this ligand for testing, the stereoselective

synthesis is critical.
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Step 1: C-C Coupling
(Formation of C12 skeleton)

Step 2: Stereoselective Reduction
(Lindlar Cat. -> Cis alkene)

Creates (6Z)

Step 3: Oxidation to Aldehyde
(Dess-Martin Periodinane)
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Confirm (2E,6Z) purity >95%
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Figure 2: Synthetic workflow emphasizing the critical stereoselective reduction step to ensure

the (6Z) geometry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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